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Compound of Interest

Compound Name: 4-Benzylpiperazin-2-one

Cat. No.: B078528

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 4-Benzylpiperazin-2-one, a heterocyclic compound of interest in medicinal
chemistry and drug discovery. The following sections detail its key physical and chemical
characteristics, present available data in a structured format, and outline the experimental
protocols for their determination.

Core Physicochemical Data

The physicochemical properties of 4-Benzylpiperazin-2-one are crucial for understanding its
behavior in biological systems, guiding formulation development, and predicting its absorption,
distribution, metabolism, and excretion (ADME) profile. The available experimental and
predicted data are summarized in the table below.
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Property Value Data Type Source
4-benzylpiperazin-2-
IUPAC Name Y - -
one
1-Benzyl-3-
Synonyms oxopiperazine, 1- - ChemScene[1]
Benzylpiperazin-2-one
CAS Number 13754-41-1 - CROCHEM
Molecular Formula C11H14N20 - ChemScenel[1]
_ _ CROCHEM,
Molecular Weight 190.24 g/mol Experimental
ChemScene[1]
White to Pale brown ) ) S
Appearance id Experimental Fisher Scientific[2]
soli
_ _ _ CROCHEM, Fisher
Melting Point 148 - 155 °C Experimental L
Scientific[2]
- , 366.6 °C at 760 _
Boiling Point Experimental CROCHEM
mmHg
380.4 °C at 760 _
Predicted LookChem([3]
mmHg
Density 1.13 g/cm3 Experimental CROCHEM
1.130 g/cm3 Predicted LookChem][3]
- ) CROCHEM, Fisher
Water Solubility Not available - o
Scientific[2]
logP (Octanol-Water ]
n o Not available - -
Partition Coefficient)
pKa (Acid Dissociation )
7.67 £0.20 Predicted LookChem([3]
Constant)
Flash Point 183.9 °C Predicted LookChem[3]
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5.47E-06 mmHg at )
Vapor Pressure o5oC Predicted LookChem][3]

Refractive Index 1.562 Predicted LookChem[3]

Experimental Protocols

Detailed methodologies are essential for the accurate and reproducible determination of
physicochemical properties. The following section outlines standard experimental protocols that
can be employed for 4-Benzylpiperazin-2-one.

Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid.

e Apparatus: Capillary melting point apparatus (e.g., Mel-Temp or similar device), capillary
tubes, thermometer.

e Procedure:

o Asmall, dry sample of 4-Benzylpiperazin-2-one is finely powdered and packed into a
capillary tube to a height of 2-3 mm.

o The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a steady rate of 1-2 °C per minute, and the temperature is

observed.

o The melting range is recorded from the temperature at which the first drop of liquid
appears to the temperature at which the entire sample has melted into a clear liquid.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid.

o Apparatus: Distillation apparatus (round-bottom flask, condenser, receiving flask,

thermometer), heating mantle.
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e Procedure:

o

A sample of 4-Benzylpiperazin-2-one is placed in the round-bottom flask.

o The distillation apparatus is assembled, ensuring the thermometer bulb is positioned just
below the side arm of the distillation head to accurately measure the temperature of the
vapor.

o The sample is heated gently.

o The boiling point is recorded as the stable temperature at which the liquid is actively
boiling and the vapor is condensing on the thermometer bulb. The atmospheric pressure
should also be recorded, as boiling point is pressure-dependent.

Determination of Aqueous Solubility

Aqueous solubility is a critical parameter for drug absorption and distribution.
e Method: Shake-Flask Method (OECD Guideline 105).
e Procedure:

o An excess amount of 4-Benzylpiperazin-2-one is added to a known volume of distilled
water in a flask.

o The flask is sealed and agitated at a constant temperature (e.g., 25 °C) for a sufficient
period (typically 24-48 hours) to ensure equilibrium is reached.

o The mixture is then centrifuged or filtered to remove undissolved solid.

o The concentration of 4-Benzylpiperazin-2-one in the clear aqueous phase is determined
using a suitable analytical method, such as High-Performance Liquid Chromatography
(HPLC) with UV detection.

Determination of Octanol-Water Partition Coefficient
(logP)
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The logP value is a measure of a compound's lipophilicity and is a key indicator of its
membrane permeability.

e Method: Shake-Flask Method (OECD Guideline 107).
e Procedure:
o A solution of 4-Benzylpiperazin-2-one is prepared in either n-octanol or water.

o Equal volumes of n-octanol and water are placed in a flask, and the solution of the
compound is added.

o The flask is shaken to allow for partitioning of the compound between the two phases until
equilibrium is reached.

o The mixture is then centrifuged to separate the two phases.

o The concentration of the compound in both the n-octanol and water phases is determined
analytically (e.g., by HPLC).

o The logP is calculated as the logarithm of the ratio of the concentration in the n-octanol
phase to the concentration in the water phase.

Determination of pKa

The pKa value indicates the strength of an acid or base and is important for predicting the
ionization state of a compound at different pH values.

e Method: Potentiometric Titration.
e Procedure:
o A known concentration of 4-Benzylpiperazin-2-one is dissolved in water.
o The solution is titrated with a standardized solution of a strong acid (e.g., HCI).

o The pH of the solution is measured after each addition of the titrant using a calibrated pH
meter.
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o Aftitration curve is generated by plotting the pH against the volume of titrant added.
o The pKa is determined from the pH at the half-equivalence point of the titration curve.

Visualizations

To illustrate the logical flow of determining the key physicochemical properties of a novel
compound like 4-Benzylpiperazin-2-one, the following workflow diagram is provided.
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Caption: Workflow for the synthesis, purification, and physicochemical characterization of 4-

Benzylpiperazin-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemscene.com [chemscene.com]

2. fishersci.com [fishersci.com]

3. lookchem.com [lookchem.com]

« To cite this document: BenchChem. [Physicochemical Properties of 4-Benzylpiperazin-2-one:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078528#physicochemical-properties-of-4-
benzylpiperazin-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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